2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H14F3N3O2S/c1-9-10(2)26-15-14(9)16(25)23(8-21-15)7-13(24)22-12-5-3-4-11(6-12)17(18,19)20/h3-6,8H,7H2,1-2H3,(H,22,24)
• InChI Key: VEIDEOROBGEIGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C17H14F3N3O2S
• Molecular Weight: 381.4 g/mol

Description

This compound is a derivative of thieno[2,3-d]pyrimidin-4-one, which is a heterocyclic compound containing a thiophene ring fused with a pyrimidin-4-one ring. The thiophene ring is a five-membered ring containing four carbon atoms and one sulfur atom. The pyrimidin-4-one ring is a six-membered ring containing four carbon atoms, two nitrogen atoms, and a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fused thiophene and pyrimidin-4-one rings. The compound also contains a trifluoromethylphenyl group and an acetamide group attached to the pyrimidin-4-one ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in its structure. For example, the carbonyl group in the pyrimidin-4-one ring could undergo reactions typical of carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties would need to be evaluated through experimental studies.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action. Additionally, its physical and chemical properties could be further characterized to understand its behavior in different environments.